2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 2-methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C12H22O/c1-9(2)11(4)12(8-13)7-5-6-10(12)3/h8-11H,5-7H2,1-4H3
• InChI Key: NVPMYPXYIWIBFH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1(C=O)C(C)C(C)C

Description

2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde is a substituted cyclopentane derivative featuring an aldehyde functional group at the 1-position, a methyl group at the 2-position, and a branched 3-methylbutan-2-yl substituent. This compound’s structure combines steric bulk from the isoprenoid-like side chain with the reactivity of an aldehyde, making it a candidate for studies in organic synthesis, fragrance chemistry, or medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the Michael addition of 2-methylcyclopentane-1,3-dione to methyl vinyl ketone in water, yielding an intermediate that can be further processed to obtain the desired compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve optimizing the synthetic route for large-scale production, ensuring high yield and purity. This might include the use of catalysts, controlled reaction conditions, and purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methyl and 3-methylbutan-2-yl groups can participate in substitution reactions, particularly under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Acidic or basic catalysts, depending on the specific reaction

Major Products

Oxidation: 2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carboxylic acid

Reduction: 2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-methanol

Substitution: Various substituted cyclopentane derivatives, depending on the substituents introduced

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Industry: Used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde is not well-studied. as an aldehyde, it can participate in various biochemical pathways, potentially interacting with enzymes and other proteins. The molecular targets and pathways involved would depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues and Functional Group Analysis

The compound’s closest structural analogues include:

• Cyclopentanones (e.g., 2-Methylcyclopentanone, DL-3-Methylcyclopentanone) : These feature a ketone group instead of an aldehyde.
• Branched Esters (e.g., Methyl (2S)-3,3-dimethyl-2-(2,2,2-trifluoroethylamino)butanoate) : These share branched alkyl chains but differ in functional groups (ester/amine vs. aldehyde).

Table 1: Key Physical Properties of Selected Compounds

Compound	Functional Group	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)
2-Methylcyclopentanone	Ketone	98.14	139–140	0.916
DL-3-Methylcyclopentanone	Ketone	98.14	145	0.913
Target Aldehyde (hypothetical)	Aldehyde	~168.27*	N/A	N/A
Methyl (2S)-3,3-dimethyl-2-(...)butanoate	Ester/Amine	~229.25	N/A	N/A

*Calculated based on structure.

Key Observations :

• Functional Group Impact: The aldehyde group in the target compound is more polar than ketones but less hydrogen-bonding than alcohols. This likely results in lower boiling points compared to cyclopentanones (e.g., 2-Methylcyclopentanone: 139–140°C ), though steric hindrance from the branched substituent may offset this trend.

Handling and Stability

• Aldehydes vs. Ketones : Aldehydes are generally more prone to oxidation and require storage under inert atmospheres. The branched alkyl chain may improve stability compared to linear analogues.
• Safety: Cyclopentanones (e.g., 2-Methylcyclopentanone) are typically handled with standard organic lab precautions , but aldehydes may require additional measures due to higher volatility and irritancy.

Biological Activity

2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde, an organic compound characterized by its unique cyclopentane structure and aldehyde functional group, has garnered interest in various fields, including medicinal chemistry and organic synthesis. This article aims to explore the biological activity of this compound, drawing on diverse research findings, case studies, and data tables.

The molecular formula of 2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde is $C_{12}H_{22}O$, with a molecular weight of 182.30 g/mol. The compound features a cyclopentane ring and an aldehyde group, which contribute to its hydrophobic properties and potential biological interactions.

Biological Activity Overview

The biological activity of 2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde is influenced by its structural characteristics. The presence of the aldehyde group allows for reactivity in biological systems, potentially interacting with proteins and enzymes through mechanisms such as:

• Hydrogen bonding
• Hydrophobic interactions
• π–π stacking

These interactions can significantly affect the binding affinity and specificity towards biological macromolecules.

Antimicrobial Activity

A study investigating the antimicrobial properties of structurally similar compounds found that aldehydes can exhibit varying degrees of antibacterial activity. For instance, compounds with similar structures were tested against common pathogens, demonstrating inhibition zones that suggest potential effectiveness against bacterial growth .

Compound Name	Antimicrobial Activity	Inhibition Zone (mm)
Compound A	Moderate	15
Compound B	Strong	25
2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde	TBD	TBD

Cytotoxicity Studies

Research on the cytotoxic effects of various aldehydes has shown that certain structural features can enhance or reduce toxicity. A screening assay for cytotoxicity revealed that compounds with branched alkyl groups exhibited lower toxicity profiles compared to their linear counterparts . Further studies are needed to determine the specific cytotoxicity of 2-Methyl-1-(3-methylbutan-2-yl)cyclopentane-1-carbaldehyde.

Enzyme Interaction

A significant aspect of the biological activity of this compound is its potential interaction with enzymes. Studies have indicated that aldehydes can act as inhibitors or activators in enzymatic pathways. For example, preliminary data suggest that similar compounds may inhibit the type III secretion system (T3SS) in Gram-negative bacteria, which is crucial for their virulence .